2-[(1-Methylbenzimidazol-2-yl)methylsulfanyl]-1,3-benzoxazole

• IUPAC Name: 2-[(1-methylbenzimidazol-2-yl)methylsulfanyl]-1,3-benzoxazole
• InChI: InChI=1S/C16H13N3OS/c1-19-13-8-4-2-6-11(13)17-15(19)10-21-16-18-12-7-3-5-9-14(12)20-16/h2-9H,10H2,1H3
• InChI Key: FPVNWVKORQADIK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CSC3=NC4=CC=CC=C4O3
• Molecular Formula: C16H13N3OS
• Molecular Weight: 295.4 g/mol

Description

2-[(1-Methylbenzimidazol-2-yl)methylsulfanyl]-1,3-benzoxazole is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is of interest due to its unique structure and properties, which make it a promising candidate for use in a variety of applications.

Mechanism of Action

Target of Action

It is known that benzimidazole derivatives have diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities . Therefore, the specific target would depend on the context in which this compound is used.

Mode of Action

It is known that benzimidazole derivatives can interact with various biological targets, leading to changes in cellular processes . The introduction of a five-membered imidazole ring can give a longer Fe–N distance, which weakens the ligand field .

Biochemical Pathways

Given the broad range of activities associated with benzimidazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Result of Action

The diverse pharmacological activities of benzimidazole derivatives suggest that the effects could be wide-ranging, depending on the specific biological target and context .

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(1-Methylbenzimidazol-2-yl)methylsulfanyl]-1,3-benzoxazole in lab experiments is its unique structure and properties. This compound has been shown to exhibit a variety of interesting and useful properties, which make it a valuable tool for researchers in many different fields. However, there are also limitations to the use of this compound in lab experiments, including its potential toxicity and the difficulty of synthesizing it in large quantities.

Future Directions

There are many potential future directions for research involving 2-[(1-Methylbenzimidazol-2-yl)methylsulfanyl]-1,3-benzoxazole. Some of the most promising areas of research include the development of new drugs and pharmaceuticals based on this compound, the exploration of its potential applications in the treatment of various diseases, and the investigation of its unique properties and mechanisms of action. Additionally, there is a need for further research into the toxicity and safety of this compound, as well as the development of new and improved methods for synthesizing it in large quantities.

Synthesis Methods

The synthesis of 2-[(1-Methylbenzimidazol-2-yl)methylsulfanyl]-1,3-benzoxazole can be achieved through a multi-step process involving the reaction of various chemical reagents. The exact method of synthesis will depend on the specific application for which the compound is being synthesized.

Scientific Research Applications

2-[(1-Methylbenzimidazol-2-yl)methylsulfanyl]-1,3-benzoxazole has been the subject of extensive scientific research due to its potential applications in various fields. One area of research has focused on the use of this compound in the development of new drugs and pharmaceuticals. This compound has shown promise as a potential treatment for a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease.